Cas no 55732-45-1 (Phlomiol)

Phlomiol structure
Phlomiol structure
Product Name:Phlomiol
CAS No:55732-45-1
MF:C17H26O13
MW:438.380547046661
CID:944426
PubChem ID:24721557
Update Time:2024-02-29

Phlomiol Chemical and Physical Properties

Names and Identifiers

    • 7-epiphlomiol
    • 7-EPI-PHLOMIOL
    • Phlomiol
    • 55732-45-1
    • methyl (1S,4aR,5R,6R,7S,7aS)-4a,5,6,7,7a-pentahydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,6-dihydro-1H-cyclopenta[c]pyran-4-carboxylate
    • D85058
    • Cyclopenta(c)pyran-4-carboxylic acid, 1-(bet-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a,5,6,7-tetrahydroxy-7-methyl-, methyl ester, (1S-(1alpha,4aalpha,5alpha,6alpha,7alpha,7aalpha))-
    • Inchi: 1S/C17H26O13/c1-16(25)10-15(30-14-9(21)8(20)7(19)6(3-18)29-14)28-4-5(13(24)27-2)17(10,26)12(23)11(16)22/h4,6-12,14-15,18-23,25-26H,3H2,1-2H3/t6-,7-,8+,9-,10-,11+,12-,14+,15+,16-,17+/m1/s1
    • InChI Key: QNOVPOGNFVHQOK-FXFRRNMTSA-N
    • SMILES: O[C@@]12C(C(=O)OC)=CO[C@H]([C@@H]1[C@](C)([C@H]([C@H]2O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 454.13225550g/mol
  • Monoisotopic Mass: 454.13225550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 216
  • XLogP3: -5.2
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